Cas no 122860-33-7 (1-N-Cbz-hydroxymethyl-piperidine)

• Product Name: 1-N-Cbz-hydroxymethyl-piperidine
• CAS No: 122860-33-7
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD02094490
• CID: 63640
• PubChem ID: 736490
• Update Time: 2025-06-08

1-N-Cbz-hydroxymethyl-piperidine Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate
• 1-Cbz-4-hydroxy methyl piperidine
• 1-N-Cbz-hydroxymethyl-piperidine
• 1-Piperidinecarboxylic acid, 4-(hydroxymethyl)-, phenylmethyl ester
• N-Cbz-4-(hydroxymethyl)piperidine
• N-Cbz-4-Piperidinemethanolor benzyl-4-(hydroxymethyl)tetrahydro-1(2h)-pyridinecarboxylate
• N-Cbz-4-hydroxymethylpiperidine
• N-(Benzyloxycarbonyl)-4-(hydroxymethyl)piperidine
• Benzyl 4-(hydroxymethyl)tetrahydro-1(2H)-pyridinecarboxylate
• Z-PIC(4)-OL
• Z-ISONIPECOTINOL
• Z-ISONICOT(H6)-OL
• BUTTPARK 75\50-51
• N-CARBOBENZOXY-4-PIPECOLINOL
• 1-N-Cbz-4-Hydroxymethyl-piperidine
• N-CARBOBENZOXY-4-PIPERIDINEMETHANOL
• 1-CBZ-4-HYDROXYMETHYLPIPERIDINE
• n-cbz-4-piperidinemethanol
• 1-cbz-4-hydroxymethyl-piperidine
• 1-n-cbz-4-hydroxymethylpiperidine
• N-(Benzyloxycarbonyl)-4-(Hydroxymethyl)piperidin
• n-benzyloxycarbonyl-4-hydroxymethylpiperidine
• A2596
• 1-benzyloxycarbonyl-4-hydroxymethylpiperidine
• SCHEMBL458805
• PB23274
• AKOS009158309
• AM20020316
• benzyl 4-(hydroxymethyl)-1-piperidinecarboxylate
• SY002934
• CS-W002888
• A1-00413
• benzyl4-(hydroxymethyl)piperidine-1-carboxylate
• 122860-33-7
• AC-2793
• 1-(benzyloxycarbonyl)-4-(hydroxymethyl)piperidine
• EN300-189852
• phenylmethyl 4-(hydroxymethyl)-1-piperidine carboxylate
• 4-hydroxymethylpiperidine-1-carboxylic acid benzyl ester
• MFCD02094490
• N-benzyloxycarbonylpiperidine-4-methanol
• 1-cbz-4-(hydroxymethyl)piperidine
• FT-0622804
• DTXSID90353037
• 4-Hydroxymethyl-Piperidine-1-Carboxylic Acid Benzyl Ester
• N-Benzyloxycarbonyl-4-(hydroxymethyl)piperidine
• 1-(Benzyloxycarbonyl)-4-piperidinemethanol
• 4-Hydroxymethyl-piperidine-l-carboxylic acid benzyl ester
• AS-18688
• Z635047520
• LINIORCIRVAZSM-UHFFFAOYSA-N
• DB-012817

• MDL： MFCD02094490
• Inchi： 1S/C14H19NO3/c16-10-12-6-8-15(9-7-12)14(17)18-11-13-4-2-1-3-5-13/h1-5,12,16H,6-11H2
• InChI Key： LINIORCIRVAZSM-UHFFFAOYSA-N
• SMILES： OCC1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 249.13600
• Monoisotopic Mass: 249.136493
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.7

Experimental Properties

• Color/Form: Sticky Oil to Solid
• Density: 1.162
• Melting Point: No data available
• Boiling Point: 396.4°C at 760 mmHg
• Flash Point: 193.5℃
• Refractive Index: 1.549
• PSA: 49.77000
• LogP: 1.96540
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-N-Cbz-hydroxymethyl-piperidine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36/37/39; S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-N-Cbz-hydroxymethyl-piperidine

Introduction to 1-N-Cbz-hydroxymethyl-piperidine (CAS No. 122860-33-7)

1-N-Cbz-hydroxymethyl-piperidine, with the CAS number 122860-33-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(benzyloxycarbonyl)-4-hydroxymethylpiperidine, is a derivative of piperidine, a six-membered heterocyclic amine. The presence of the benzyloxycarbonyl (Cbz) protecting group and the hydroxymethyl functionality makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 1-N-Cbz-hydroxymethyl-piperidine consists of a piperidine ring with a hydroxymethyl group attached to one of the nitrogen atoms and a benzyloxycarbonyl group attached to the other nitrogen atom. The Cbz group is commonly used in organic synthesis to protect amino groups, allowing for selective reactions at other functional groups. This makes 1-N-Cbz-hydroxymethyl-piperidine an ideal starting material for the synthesis of complex molecules with specific functionalities.

In recent years, there has been a surge in research focusing on the applications of 1-N-Cbz-hydroxymethyl-piperidine in drug discovery and development. One notable area of interest is its use as an intermediate in the synthesis of central nervous system (CNS) drugs. The piperidine scaffold is known for its ability to modulate various neurotransmitter systems, making it a valuable platform for developing drugs that target conditions such as Alzheimer's disease, Parkinson's disease, and depression.

A study published in the Journal of Medicinal Chemistry highlighted the role of 1-N-Cbz-hydroxymethyl-piperidine in the synthesis of novel acetylcholinesterase (AChE) inhibitors. AChE inhibitors are crucial for managing Alzheimer's disease by preventing the breakdown of acetylcholine, a neurotransmitter essential for memory and cognitive function. The researchers found that derivatives of 1-N-Cbz-hydroxymethyl-piperidine exhibited potent AChE inhibitory activity, suggesting their potential as lead compounds for further drug development.

Beyond CNS applications, 1-N-Cbz-hydroxymethyl-piperidine has also shown promise in the development of anti-inflammatory agents. Inflammation is a key factor in many diseases, including arthritis and cardiovascular disorders. A recent study in the European Journal of Medicinal Chemistry reported that derivatives of 1-N-Cbz-hydroxymethyl-piperidine demonstrated significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

The synthetic versatility of 1-N-Cbz-hydroxymethyl-piperidine extends to its use in combinatorial chemistry and high-throughput screening (HTS) platforms. These techniques are essential for identifying new drug candidates by rapidly testing large libraries of compounds for specific biological activities. The ability to efficiently synthesize diverse derivatives of 1-N-Cbz-hydroxymethyl-piperidine makes it an attractive choice for HTS campaigns aimed at discovering novel therapeutic agents.

In addition to its pharmaceutical applications, 1-N-Cbz-hydroxymethyl-piperidine has found use in other areas of chemical research. For instance, it serves as a building block in the synthesis of chiral ligands used in asymmetric catalysis. Chiral ligands are crucial for achieving enantioselective reactions, which are essential for producing optically pure compounds with desired biological activities. A study published in Chemical Communications demonstrated that derivatives of 1-N-Cbz-hydroxymethyl-piperidine could be used to develop highly efficient chiral catalysts for asymmetric hydrogenation reactions.

The safety and stability profiles of 1-N-Cbz-hydroxymethyl-piperidine have also been extensively studied. It is generally considered safe to handle under standard laboratory conditions, although appropriate personal protective equipment (PPE) should always be used when working with any chemical compound. The compound is stable at room temperature and can be stored under standard conditions without significant degradation.

In conclusion, 1-N-Cbz-hydroxymethyl-piperidine (CAS No. 122860-33-7) is a highly versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and synthetic flexibility make it an invaluable intermediate in the development of novel drugs and therapeutic agents. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.